![molecular formula C17H17Cl2NO3 B6056831 2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide](/img/structure/B6056831.png)
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide
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Overview
Description
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide, also known as CDMPA, is a synthetic compound that belongs to the class of acetanilide herbicides. It has a wide range of applications in the field of agriculture, particularly in the control of broadleaf weeds in crops such as soybean, cotton, and corn. In recent years, CDMPA has also gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide exerts its therapeutic effects by targeting specific enzymes and receptors in the body. It has been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in the production of pro-inflammatory mediators. This compound also binds to the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and immunomodulatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases. This compound has also been found to induce apoptosis and cell cycle arrest in cancer cells, leading to tumor growth inhibition.
Advantages and Limitations for Lab Experiments
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to its use in lab experiments, including its potential toxicity and limited solubility in water.
Future Directions
There are several future directions for the research on 2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide. One area of interest is the development of novel derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide involves the reaction of 4-chloro-3,5-dimethylphenol with 3-chloro-4-methoxyaniline in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then treated with acetic acid and acetic anhydride to yield this compound. The synthesis method has been optimized to improve the yield and purity of this compound.
Scientific Research Applications
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide has been found to have potential therapeutic properties, particularly in the treatment of cancer and inflammatory diseases. Studies have shown that this compound inhibits the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-(4-chloro-3,5-dimethylphenoxy)-N-(3-chloro-4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO3/c1-10-6-13(7-11(2)17(10)19)23-9-16(21)20-12-4-5-15(22-3)14(18)8-12/h4-8H,9H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSFMNLLPXYAVFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC(=C(C=C2)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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